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Compound of Interest

Compound Name: 6-Methoxynaphthylglyoxal hydrate

Cat. No.: B581355

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide to the safe handling, storage, and
disposal of 6-Methoxynaphthylglyoxal hydrate. Due to the limited availability of specific
toxicological data for this compound, this guide incorporates information from closely related
compounds, primarily glyoxal and other reactive aldehydes, to provide a thorough assessment
of potential hazards and recommended safety protocols.

Chemical and Physical Properties

6-Methoxynaphthylglyoxal hydrate is a solid organic compound. The following table
summarizes its key physical and chemical properties.
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Property

Value

Chemical Name

2-(6-methoxynaphthalen-2-yl)-2-

oxoacetaldehyde hydrate

CAS Number 1172293-10-5

Molecular Formula C13H1204

Molecular Weight 232.23 g/mol

Appearance Information not available

Melting Point Information not available

Boiling Point Information not available

Solubility Information not available

Stability Stable under recommended storage conditions.

Hazard Identification and Toxicological Profile

While specific quantitative toxicity data such as LD50 or LC50 values for 6-

Methoxynaphthylglyoxal hydrate are not readily available, the known hazards of related a-

oxoaldehydes, such as glyoxal, and the presence of a naphthalene moiety, suggest that this

compound should be handled with caution.

Summary of Potential Hazards:
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Hazard

Description

Acute Toxicity (Oral, Dermal, Inhalation)

No specific data is available. Based on glyoxal,
it may be harmful if swallowed, inhaled, or

absorbed through the skin.

Skin Corrosion/Irritation

Expected to be a skin irritant. Prolonged or

repeated contact may cause dermatitis.

Serious Eye Damage/Irritation

Expected to cause serious eye irritation.

Respiratory or Skin Sensitization

May cause skin sensitization, leading to allergic

reactions upon subsequent exposure.

Germ Cell Mutagenicity

Suspected of causing genetic defects. Glyoxals
are known to form adducts with DNA,
particularly with guanine residues, which can

lead to mutations.[1][2]

Carcinogenicity

No specific data is available. The naphthalene
component and its metabolites have been
studied for carcinogenic potential, with some
evidence of tumor formation in animal studies,

although the mechanism is not fully understood.

[3114]05106][7]

Reproductive Toxicity

No specific data is available.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)

No specific data is available.

Aspiration Hazard

Not anticipated to be an aspiration hazard.

Mechanism of Toxicity

The toxicity of a-oxoaldehydes like 6-Methoxynaphthylglyoxal hydrate is believed to be

mediated through several mechanisms:
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Oxidative Stress: These compounds can deplete intracellular glutathione (GSH), a key
antioxidant, leading to an increase in reactive oxygen species (ROS) and subsequent
cellular damage.

Mitochondrial Dysfunction: They can impair the mitochondrial electron transport chain,
leading to decreased ATP production and further ROS generation.

Formation of Advanced Glycation End-products (AGES): The reactive aldehyde groups can
non-enzymatically modify proteins and lipids, forming AGEs. The accumulation of AGEs is
associated with a variety of chronic diseases.

Genotoxicity: The electrophilic nature of the aldehyde groups allows for the formation of
covalent adducts with DNA nucleobases, primarily guanine. These adducts can disrupt DNA
replication and transcription, leading to mutations and chromosomal aberrations.[1][2]

Experimental Protocols

Given the potential hazards, strict adherence to the following experimental protocols is
mandatory when working with 6-Methoxynaphthylglyoxal hydrate.

Engineering Controls

o Fume Hood: All work with solid 6-Methoxynaphthylglyoxal hydrate and its solutions must
be conducted in a certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for each specific procedure to determine the
appropriate level of PPE. The following are minimum requirements:

o Eye Protection: Chemical safety goggles are required. A face shield should be worn when
there is a risk of splashing.

o Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile, neoprene) must be
worn. Inspect gloves prior to use and change them frequently, especially if contaminated.

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://www.qmul.ac.uk/hsd/media/hsd/documents/QMUL_HS_133a-Laboratory-Chemical-Solvent-Biological-Spill_Emergency-Protocol_Clean-up-guidance.pdf
https://www.sigmaaldrich.com/IE/ko/sds/aldrich/108464?userType=undefined
https://www.benchchem.com/product/b581355?utm_src=pdf-body
https://www.benchchem.com/product/b581355?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Skin and Body Protection: A lab coat must be worn. For procedures with a higher risk of
splashes, a chemically resistant apron is recommended. Full-length pants and closed-toe
shoes are mandatory in the laboratory.

» Respiratory Protection: If work cannot be conducted in a fume hood, a NIOSH-approved
respirator with an organic vapor cartridge may be necessary. Respirator use requires a
formal respiratory protection program, including fit testing and medical evaluation.

Safe Handling and Storage

e Handling:
o Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

[¢]

[e]

Use only in a well-ventilated area, preferably a chemical fume hood.[8]

o

Wash hands thoroughly after handling.

[¢]

Keep containers tightly closed when not in use.[8]

e Storage:

[e]

Store in a cool, dry, and well-ventilated place away from incompatible materials.[2][8]

o

Store away from heat, sparks, and open flames.

[¢]

Keep in a tightly closed container.[2][8]

o

Store separately from oxidizing agents, strong bases, and amines.

Emergency Procedures
First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
breathing has stopped, give artificial respiration. Seek immediate medical attention.
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o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Spill and Leak Procedures

e Minor Spills (in a fume hood):
o Ensure proper PPE is worn.

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
spill pillows).

o Carefully scoop the absorbed material into a labeled, sealable container for hazardous
waste disposal.

o Decontaminate the spill area with a suitable cleaning agent (e.g., soap and water),
followed by a final rinse with water.[1][9][10][11][12]

o Place all contaminated materials, including cleaning supplies, into the hazardous waste
container.

e Major Spills (outside a fume hood or large volume):
o Evacuate the area immediately.
o Alert others in the vicinity and the laboratory supervisor.
o If flammable, remove all ignition sources.

o Close the doors to the affected area.
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o Contact the institution's Environmental Health and Safety (EHS) department or emergency
response team. Do not attempt to clean up a major spill without proper training and

equipment.

Disposal Considerations

All waste containing 6-Methoxynaphthylglyoxal hydrate must be treated as hazardous

waste.
o Waste Collection:

o Collect all solid and liquid waste containing this compound in a designated, properly

labeled, and sealed hazardous waste container.
o The container must be compatible with the chemical.
o Do not mix with incompatible waste streams.
» Disposal:

o Dispose of hazardous waste through the institution's EHS department or a licensed
hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.[13][14][15]
o Do not dispose of this chemical down the drain or in the regular trash.

Visualizations
Experimental Workflow
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Caption: General workflow for handling 6-Methoxynaphthylglyoxal hydrate.
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Caption: Postulated signaling pathway for 6-Methoxynaphthylglyoxal hydrate genotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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